![molecular formula C16H6ClF12P B116330 Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine CAS No. 142421-57-6](/img/structure/B116330.png)
Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine
Overview
Description
Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine, also known as P,P-Bis[3,5-bis(trifluoromethyl)phenyl]phosphinous chloride, is a chemical compound with the empirical formula C16H6ClF12P . It has a molecular weight of 492.63 .
Synthesis Analysis
This compound is used as a reactant for the synthesis of chiral phosphine-aminophosphine ligands for rhodium-catalyzed asymmetric hydrogenation, ligands for palladium-catalyzed stereoselective allylation reactions, and ligands for enantioselective hydrogenations . It also serves as a catalyst for asymmetric hydrogenation and is used in asymmetric hydrovinylation reactions .Molecular Structure Analysis
The molecular structure of Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine is represented by the SMILES string FC(F)(F)c1cc(cc(c1)C(F)(F)F)P(Cl)c2cc(cc(c2)C(F)(F)F)C(F)(F)F . The InChI key is DFZQEHBNAJGDCT-UHFFFAOYSA-N .Chemical Reactions Analysis
Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine is suitable for various types of coupling reactions, including Buchwald-Hartwig Cross Coupling, Heck Reaction, Hiyama Coupling, Negishi Coupling, Sonogashira Coupling, Stille Coupling, and Suzuki-Miyaura Coupling .Physical And Chemical Properties Analysis
Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine is a solid at room temperature . It has a melting point of 25-29 °C . The functional group present in this compound is phosphine .Scientific Research Applications
Asymmetric Hydrogenation
This compound is used as a reactant for the synthesis of chiral phosphine-aminophosphine ligands for rhodium-catalyzed asymmetric hydrogenation . Asymmetric hydrogenation is a type of chemical reaction where hydrogen is added across a double bond or triple bond in a molecule that has multiple potential faces or directions of approach for the incoming hydrogen. The process is called asymmetric because the hydrogen adds preferentially to one face or direction, leading to a chiral, or “handed,” product.
Palladium-Catalyzed Stereoselective Allylation Reactions
Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine is used as a ligand for palladium-catalyzed stereoselective allylation reactions . In these reactions, an allyl group (a carbon chain attached to a double bond) is transferred to a suitable nucleophile. The palladium catalyst, along with the ligand, helps control the stereochemistry of the resulting product.
Enantioselective Hydrogenations
This compound is also used in enantioselective hydrogenations . Enantioselective hydrogenation is a special type of hydrogenation that produces one enantiomer preferentially over the other. This is particularly important in the production of pharmaceuticals, as different enantiomers of a molecule can have different biological activities.
Catalyst for Asymmetric Hydrogenation
It serves as a Josiphos analog, which is a type of ligand used in asymmetric hydrogenation . Asymmetric hydrogenation is a key process in the production of chiral molecules in the pharmaceutical industry. The use of chiral ligands, such as the Josiphos analogs, allows for the preferential production of one enantiomer over the other.
Ligands in Asymmetric Hydrovinylation Reactions
Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine is used as a ligand in asymmetric hydrovinylation reactions . Hydrovinylation is a process that involves the addition of a vinyl group (a carbon chain attached to a double bond) to an alkene, resulting in a longer carbon chain. The use of chiral ligands allows this process to occur in a way that preferentially produces one enantiomer of the product over the other.
Buchwald-Hartwig Cross Coupling Reaction
This compound is suitable for Buchwald-Hartwig Cross Coupling Reaction . This is a type of reaction where a carbon-nitrogen bond is formed by the cross-coupling of an amine with an aryl halide. It’s a powerful tool for forming C-N bonds, especially in complex molecules.
Heck Reaction
It is also suitable for Heck Reaction . The Heck reaction is a palladium-catalyzed carbon-carbon bond-forming reaction. It’s used extensively in organic chemistry for the synthesis of larger organic compounds from smaller ones.
Suzuki-Miyaura Coupling
Lastly, Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine is suitable for Suzuki-Miyaura Coupling . This is a type of palladium-catalyzed cross-coupling reaction used to form carbon-carbon bonds. It’s a powerful tool in organic synthesis and is used extensively in the synthesis of various organic compounds.
Safety and Hazards
When handling Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine, it is recommended to wear personal protective equipment/face protection . Avoid dust formation and do not get it in eyes, on skin, or on clothing . Use only under a chemical fume hood . Do not breathe (dust, vapor, mist, gas) and do not ingest . If swallowed, seek immediate medical assistance .
Mechanism of Action
Target of Action
Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine, also known as bis[3,5-bis(trifluoromethyl)phenyl]-chlorophosphane, is a phosphine ligand . It primarily targets metal ions in various organic reactions, acting as a ligand to form metal-organic complexes .
Mode of Action
This compound interacts with its targets (metal ions) through coordination bonds, where the phosphorus atom in the phosphine group donates a pair of electrons to the metal ion . This interaction leads to the formation of metal-organic complexes, which are often used as catalysts in various organic reactions .
Biochemical Pathways
It’s known to be involved in several types of organic reactions, including buchwald-hartwig cross coupling, heck reaction, hiyama coupling, negishi coupling, sonogashira coupling, stille coupling, and suzuki-miyaura coupling . These reactions are crucial in the synthesis of various organic compounds .
Pharmacokinetics
Like other phosphine ligands, it’s likely to have low bioavailability due to its poor solubility in water .
Result of Action
The primary result of the action of Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine is the formation of metal-organic complexes . These complexes can act as catalysts in various organic reactions, facilitating the synthesis of a wide range of organic compounds .
Action Environment
The action, efficacy, and stability of Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine can be influenced by various environmental factors. For instance, the presence of moisture or oxygen may lead to the oxidation of the phosphine group, affecting its ability to form complexes with metal ions . Therefore, it’s typically stored and used under inert conditions to prevent oxidation .
properties
IUPAC Name |
bis[3,5-bis(trifluoromethyl)phenyl]-chlorophosphane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H6ClF12P/c17-30(11-3-7(13(18,19)20)1-8(4-11)14(21,22)23)12-5-9(15(24,25)26)2-10(6-12)16(27,28)29/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFZQEHBNAJGDCT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(F)(F)F)P(C2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H6ClF12P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90408374 | |
Record name | Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90408374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
492.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine | |
CAS RN |
142421-57-6 | |
Record name | Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90408374 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Bis(3,5-di(trifluoromethyl)phenyl)chlorophosphine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.